Cas no 128364-67-0 (1H-Indazole,3-methyl-1-(phenylmethyl)-)

1H-Indazole,3-methyl-1-(phenylmethyl)- structure
128364-67-0 structure
Product name:1H-Indazole,3-methyl-1-(phenylmethyl)-
CAS No:128364-67-0
MF:C15H14N2
MW:222.285063266754
CID:136558
PubChem ID:14685405

1H-Indazole,3-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole,3-methyl-1-(phenylmethyl)-
    • 1-BENZYL-3-METHYL-1H-INDAZOLE
    • 1-benzyl-3-methylindazole
    • 3-methyl-1-(phenylmethyl)-1H-Indazole
    • SCHEMBL13777341
    • AKOS015911450
    • DTXSID50562961
    • 128364-67-0
    • FT-0752420
    • Inchi: InChI=1S/C15H14N2/c1-12-14-9-5-6-10-15(14)17(16-12)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
    • InChI Key: LZTZFGBSJUIHRJ-UHFFFAOYSA-N
    • SMILES: CC1C2C(=CC=CC=2)N(CC2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 222.11600
  • Monoisotopic Mass: 222.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8Ų
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.09
  • Boiling Point: 385.7 °C at 760 mmHg
  • Flash Point: 187.1 °C
  • PSA: 17.82000
  • LogP: 3.39300

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